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Compound of Interest

Compound Name: Methyl 4-hydroxypicolinate

Cat. No.: B1642639 Get Quote

CAS Number: 473269-77-1[1][2]

Introduction
Methyl 4-hydroxypicolinate is a heterocyclic organic compound belonging to the pyridine

carboxylic acid ester family. Its structure, featuring a pyridine ring substituted with both a

hydroxyl group and a methyl ester, makes it a molecule of significant interest in medicinal

chemistry and drug discovery. The pyridine scaffold is a well-established "privileged" structure

in pharmaceutical development, present in numerous FDA-approved drugs. This guide

provides a comprehensive technical overview of Methyl 4-hydroxypicolinate, including its

chemical properties, synthesis, potential mechanism of action as a kinase inhibitor, analytical

characterization, and safety considerations. This document is intended to serve as a valuable

resource for researchers and professionals engaged in drug development and chemical

synthesis.

Chemical and Physical Properties
Methyl 4-hydroxypicolinate is a solid at room temperature with a molecular formula of

C₇H₇NO₃ and a molecular weight of 153.14 g/mol .[1][2] A hydrochloride salt of this compound

also exists with the CAS number 1256633-27-8.[3] Key physicochemical parameters are

summarized in the table below. These properties are crucial for predicting its behavior in

biological systems and for designing experimental protocols.
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Property Value Source

CAS Number 473269-77-1 [1][2]

Molecular Formula C₇H₇NO₃ [1][2]

Molecular Weight 153.14 g/mol [1][2]

Topological Polar Surface Area

(TPSA)
59.42 Å² [2]

LogP (calculated) 0.5738 [2]

Hydrogen Bond Acceptors 4 [2]

Hydrogen Bond Donors 1 [2]

Rotatable Bonds 1 [2]

Synthesis of Methyl 4-hydroxypicolinate
While a specific, detailed protocol for the synthesis of Methyl 4-hydroxypicolinate is not

extensively documented in publicly available literature, a highly plausible and efficient method

is the Fischer esterification of 4-hydroxypicolinic acid. This well-established reaction involves

the acid-catalyzed esterification of a carboxylic acid with an alcohol.

Proposed Synthetic Workflow: Fischer Esterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. chemscene.com [chemscene.com]

3. Methyl 4-Hydroxypicolinate hydrochloride | C7H8ClNO3 | CID 74889918 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Methyl 4-hydroxypicolinate: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1642639#methyl-4-hydroxypicolinate-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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